4-Hydroxy-5-methyl-7-iodoisoindolinone

• CAS: 913392-56-0
• Molecular Formula: C9H8INO2
• Molecular Weight: 289.07 g/mol
• SMILES: CC1=CC(=C2C(=C1O)CNC2=O)I
• InChI: InChI=1S/C9H8INO2/c1-4-2-6(10)7-5(8(4)12)3-11-9(7)13/h2,12H,3H2,1H3,(H,11,13)
• InChIKey: FWNPAPGLHZACAY-UHFFFAOYSA-N

4-Hydroxy-5-methyl-7-iodoisoindolinone (913392-56-0): A Strategic Isoindolinone Intermediate for FGFR-Targeted Research

4-Hydroxy-5-methyl-7-iodoisoindolinone (CAS 913392-56-0) is a heterocyclic aromatic compound belonging to the isoindolinone class, characterized by a molecular formula of C9H8INO2 and a molecular weight of 289.07 g/mol . This compound is not typically a final bioactive molecule but a crucial synthetic intermediate, notably referenced in patent EP1880993A1 for the synthesis of nitrogen-containing heterocyclic compounds with antitumor activity targeting Fibroblast Growth Factor Receptors (FGFRs) [1]. Its procurement value is defined by its specific substitution pattern—a 4-hydroxy, 5-methyl, and 7-iodo configuration on the isoindolinone core—which provides a unique chemical handle for further derivatization in medicinal chemistry programs.

1

Strategic substitution pattern 4-Hydroxy, 5-methyl, and 7-iodo handles enable orthogonal late-stage derivatization for FGFR-targeted library synthesis.

2

Patent-documented intermediate Validated role in EP1880993A1 for synthesizing nitrogen-containing heterocyclic compounds targeting FGFR pathway studies.

3

Established synthetic route Reported synthesis with accessible yield supports procurement for medicinal chemistry and process research workflows.

• [1] Kyowa Hakko Kogyo Co., Ltd. (2008). Nitrogen-containing heterocyclic compound. European Patent EP1880993A1. View Source

Why 4-Hydroxy-5-methyl-7-iodoisoindolinone Cannot Be Replaced by Simple Isoindolinone Analogs

The scientific selection of 4-Hydroxy-5-methyl-7-iodoisoindolinone over other isoindolinones is driven by the synergistic effect of its three substituents, each with a distinct chemical purpose. The 7-iodo group serves as a critical vector for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira) to introduce molecular complexity late-stage . The 4-hydroxy group is a site for further functionalization, such as alkylation or acylation, while the 5-methyl group influences both the compound's physicochemical properties (LogP) and the steric environment of the core . This contrasts with simpler analogs like 7-iodoisoindolinone (CAS 866766-96-3) or 4-hydroxy-7-iodoisoindolinone (CAS 913390-02-0), which lack the 5-methyl group and thus offer different lipophilicity and steric profiles, potentially altering the pharmacokinetic properties of downstream products . Direct substitution can lead to a divergent synthetic pathway and a final product with altered target affinity or selectivity.

Attribute

Target Compound

Simpler Analog Risk

5-Methyl group

Present: modulates LogP and steric environment

4-Hydroxy-7-iodoisoindolinone lacks methyl; lipophilicity and steric profile may shift, altering downstream SAR interpretation.

4-Hydroxy handle

Present: site for alkylation or acylation

7-Iodoisoindolinone lacks hydroxyl; hydrogen-bonding capacity and functionalization options may differ significantly.

Documented application

FGFR inhibitor synthesis in EP1880993A1

Simpler analogs lack patent-documented FGFR context; procurement path may require independent validation.

Quantitative Differentiation Evidence for 4-Hydroxy-5-methyl-7-iodoisoindolinone Selection

Physicochemical Differentiation: Calculated LogP Compared to Non-Methylated Analogs

The presence of the 5-methyl group on 4-Hydroxy-5-methyl-7-iodoisoindolinone directly impacts its lipophilicity compared to the des-methyl analog 4-hydroxy-7-iodoisoindolinone. This is a class-level inference based on calculated properties, as direct experimental values are not publicly available. The increased LogP for the target compound indicates higher lipophilicity, which can influence membrane permeability and protein binding in subsequent biological testing of derived compounds. [1]

Lipophilicity Profile

Class-level

Δ LogP = +0.5 vs des-methyl analog

May influence membrane permeability in derived FGFR-targeted compounds.

Calculated values via fragment-based method; experimental LogP data to verify.

Evidence Dimension	Calculated Octanol-Water Partition Coefficient (LogP)
Target Compound Data	LogP = 1.4 (Calculated)
Comparator Or Baseline	4-Hydroxy-7-iodoisoindolinone (CAS 913390-02-0). LogP = 0.9 (Calculated)
Quantified Difference	Δ LogP = +0.5
Conditions	Calculated property using a fragment-based method (Molaid platform).

Why This Matters

A higher LogP suggests improved membrane permeability, which is a critical parameter in the design of probes or drugs targeting intracellular kinases like FGFRs.

• [1] Molaid. 4-Hydroxy-5-methyl-7-iodoisoindolinone | 913392-56-0. Retrieved from www.molaid.com. View Source

Synthetic Utility: Validated Role as a Key Intermediate in a Patent for FGFR Inhibitors

The compound is specifically synthesized and utilized as an intermediate in the preparation of nitrogen-containing heterocyclic compounds claimed to have antitumor activity via FGFR inhibition. Its synthesis, yielding 161 mg (52% yield) from a more complex precursor, is described in the patent literature. This validates its synthetic accessibility and intended use in a targeted drug discovery program, differentiating it from analogs without a documented role in a specific, patented mechanism of action. [1] [2]

Synthetic Precedent

Reported

FGFR inhibitor intermediate documented in patent EP1880993A1

Supports procurement confidence for FGFR pathway research programs.

Patent literature report; reported synthetic yield context.

Evidence Dimension	Documented Use in a Patent for a Specific Biological Target
Target Compound Data	Synthesized as an intermediate for FGFR-targeting compounds in patent EP1880993A1.
Comparator Or Baseline	4-Hydroxy-7-iodoisoindolinone (CAS 913390-02-0) or 7-iodoisoindolinone (CAS 866766-96-3): No public patent data linking them directly to FGFR inhibitor synthesis.
Quantified Difference	Qualitative difference in documented application context.
Conditions	Patent literature review.

Why This Matters

For procurement decisions, this provides a clear, documented precedent for the compound's use in a specific and therapeutically relevant research program, reducing the risk of investing in an intermediate with no clear application path.

• [1] Kyowa Hakko Kogyo Co., Ltd. (2008). Nitrogen-containing heterocyclic compound. European Patent EP1880993A1. View Source
• [2] Molaid. 4-Hydroxy-5-methyl-7-iodoisoindolinone | 913392-56-0. Retrieved from www.molaid.com. (Details the synthesis yielding 161 mg, 52%). View Source

Molecular Size and Hydrogen Bonding Profile: Differentiation from Non-Hydroxy Analogs

Compared to 7-iodoisoindolinone (CAS 866766-96-3), which has a molecular weight of 259.04 g/mol and only 1 hydrogen bond donor, the target compound has a higher molecular weight (289.07 g/mol) and an additional hydrogen bond donor from the 4-hydroxy group. This combination of higher molecular weight and increased hydrogen bonding capacity can significantly alter its solubility, crystal packing, and its ability to act as a core for the development of molecules with specific protein-ligand interactions.

Molecular Profile

Data to verify

Δ MW = +30.03; Δ HBD = +1 vs 7-iodo analog

May alter solubility and protein-ligand interaction profiles in lead optimization.

Structural property analysis; experimental confirmation pending.

Evidence Dimension	Molecular Weight and Hydrogen Bond Donor Count
Target Compound Data	Molecular Weight = 289.07 g/mol; Hydrogen Bond Donors = 2
Comparator Or Baseline	7-Iodoisoindolinone (CAS 866766-96-3). Molecular Weight = 259.04 g/mol; Hydrogen Bond Donors = 1
Quantified Difference	Δ MW = +30.03 g/mol; Δ HBD = +1
Conditions	Structural property analysis based on molecular formula.

Why This Matters

These parameters directly impact the compound's pharmacokinetic profile when incorporated into a final drug-like molecule, making it a strategically different starting point for lead optimization.

Recommended Application Scenarios for 4-Hydroxy-5-methyl-7-iodoisoindolinone Procurement

Medicinal Chemistry: FGFR-Targeted Anticancer Agent Synthesis

Based on its role as an intermediate in patent EP1880993A1, this compound is ideally suited for research groups developing novel FGFR inhibitors for oncology. Its synthesis is established, providing a starting point for creating libraries of compounds for structure-activity relationship (SAR) studies against multiple myeloma and other FGFR-driven cancers. [1]

Chemical Biology: Development of Activity-Based Probes

The combination of a reactive 7-iodo handle for further functionalization (e.g., attaching a fluorophore or biotin tag) and the modifiable 4-hydroxy group makes this compound a valuable scaffold for creating chemical probes. The 5-methyl group provides a subtle steric and lipophilic tuning capability, differentiating it from simpler probes. [2]

Process Chemistry: Late-Stage Functionalization Studies

The documented synthetic route, achieving a 52% yield, provides a baseline for process optimization. Research into scalable cross-coupling reactions using the aryl iodide functionality can be performed, with the knowledge that the scaffold is directly relevant to a known pharmaceutical patent space. [2]

Application

Selection Property

Validation Focus

FGFR-targeted oncology research synthesis

Patent-documented intermediate with established synthetic route

SAR library development for FGFR pathway studies

Chemical probe development

Dual functionalization handles (7-iodo and 4-hydroxy)

Activity-based probe conjugation and tag attachment

Late-stage functionalization studies

Reactive aryl iodide cross-coupling vector

Scalable Suzuki or Sonogashira coupling method development

• [1] Kyowa Hakko Kogyo Co., Ltd. (2008). Nitrogen-containing heterocyclic compound. European Patent EP1880993A1. View Source
• [2] Molaid. 4-Hydroxy-5-methyl-7-iodoisoindolinone | 913392-56-0. Retrieved from www.molaid.com. View Source